2-(benzylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C20H25N3OS/c24-20(16-25-15-18-5-2-1-3-6-18)22-13-17-8-11-23(12-9-17)19-7-4-10-21-14-19/h1-7,10,14,17H,8-9,11-13,15-16H2,(H,22,24)
• InChI Key: XIWDQVJBVIKWCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CSCC2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C20H25N3OS
• Molecular Weight: 355.5 g/mol

Description

2-(benzylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This molecule belongs to the class of thioacetamides and is known to possess a wide range of biological activities.

Scientific Research Applications

• Inhibitor for Acyl-CoA:Cholesterol O-Acyltransferase-1 (ACAT-1)

  • The compound has been identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT, also known as SOAT)-1, showing significant selectivity for human ACAT-1 over ACAT-2. This indicates potential therapeutic use for diseases involving ACAT-1 overexpression (K. Shibuya et al., 2018).

• Antagonist Selective for κ-Opioid Receptors

  • A related compound has been characterized as a novel κ-opioid receptor (KOR) antagonist, suggesting potential applications in treating depression and addiction disorders (S. Grimwood et al., 2011).

• Corrosion Inhibitors

  • Derivatives of this compound have been investigated as corrosion inhibitors. They showed promising inhibition efficiencies, suggesting applications in material science and engineering (A. Yıldırım & M. Cetin, 2008).

• Antiprion Agents

  • Benzamide derivatives related to this compound have been synthesized and evaluated as antiprion agents, indicating potential therapeutic applications against prion disease (F. Fiorino et al., 2012).

• Anxiolytics

  • Derivatives of this compound have shown efficacy as novel anxiolytics in animal models, suggesting potential use in the treatment of anxiety (C. P. Kordik et al., 2006).

• Antimicrobial Activity

  • Certain derivatives have been evaluated for antimicrobial activities against pathogenic bacteria and fungi, indicating potential in the development of new antimicrobial agents (B. Mokhtari & K. Pourabdollah, 2013).

• Therapeutic Approach for Alzheimer's Disease

  • Some derivatives have been described as potent acetylcholinesterase (AChE) inhibitors and amyloid β aggregation inhibitors, which are relevant in the context of Alzheimer's disease therapy (Tarana Umar et al., 2019).

• Insecticidal Agents

  • Research has been conducted on derivatives for use as insecticidal agents against the cotton leafworm, Spodoptera littoralis, indicating potential applications in pest control (A. Fadda et al., 2017).